Cas no 326815-21-8 (1-(3-Acetylphenyl)-3-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)thiourea)

• Product Name: 1-(3-Acetylphenyl)-3-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)thiourea
• CAS No: 326815-21-8
• MF: C₁₆H₁₃ClF₃N₃OS
• MW: 387.807131528854
• CID: 3167883
• PubChem ID: 84820002
• Update Time: 2025-10-18

1-(3-Acetylphenyl)-3-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(3-acetylphenyl)-3-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}thiourea
• 326815-21-8
• 1-(3-Acetylphenyl)-3-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)thiourea

• Inchi： 1S/C16H13ClF3N3OS/c1-9(24)10-3-2-4-12(5-10)23-15(25)22-8-14-13(17)6-11(7-21-14)16(18,19)20/h2-7H,8H2,1H3,(H2,22,23,25)
• InChI Key： IQIWTHUHWWFKLS-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1CNC(NC1=CC=CC(C(C)=O)=C1)=S

Computed Properties

• Exact Mass: 387.0419954Da
• Monoisotopic Mass: 387.0419954Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 86.1Ų

Additional information on 1-(3-Acetylphenyl)-3-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)thiourea

Introduction to 1-(3-Acetylphenyl)-3-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)thiourea (CAS No. 326815-21-8)

1-(3-Acetylphenyl)-3-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)thiourea, also known by its CAS number 326815-21-8, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an acetylphenyl group, a chlorinated pyridine moiety, and a thiourea functional group. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The chemical structure of 1-(3-Acetylphenyl)-3-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)thiourea is of particular interest due to its ability to interact with various biological targets. The acetylphenyl group provides aromaticity and hydrophobicity, which are crucial for binding to protein targets. The chlorinated pyridine moiety introduces additional electronegativity and hydrophobicity, enhancing the compound's ability to form stable interactions with target proteins. The thiourea functional group, known for its hydrogen-bonding capabilities, further enhances the compound's binding affinity and selectivity.

Recent studies have highlighted the potential of 1-(3-Acetylphenyl)-3-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)thiourea in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 1-(3-Acetylphenyl)-3-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)thiourea has also shown potential in cancer research. Studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 1-(3-Acetylphenyl)-3-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)thiourea have been extensively studied to evaluate its suitability as a therapeutic agent. In vivo studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, preliminary toxicology studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The synthetic route for 1-(3-Acetylphenyl)-3-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)thiourea has been optimized to ensure high yield and purity. The synthesis typically involves the reaction of 3-acetylbenzoyl chloride with 2-aminothiazole in the presence of a suitable base, followed by subsequent modifications to introduce the chlorinated pyridine moiety. This multi-step process has been refined to minimize side reactions and maximize product yield, making it an efficient and scalable method for large-scale production.

In conclusion, 1-(3-Acetylphenyl)-3-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)thiourea (CAS No. 326815-21-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential in various disease models, with the aim of translating these findings into clinical applications.